Afatinib dimaleate

Description

Afatinib dimaleate is a medication used to treat non-small cell lung cancer (NSCLC) . It is a tyrosine kinase inhibitor that targets the epidermal growth factor receptor (EGFR) . Specifically, it is used as a first-line treatment for patients with metastatic NSCLC whose tumors have certain EGFR gene mutations . It is also used in patients with squamous NSCLC that has worsened after platinum chemotherapy . Afatinib is available under the brand name Gilotrif .

Afatinib dimaleate functions as a dual-specificity inhibitor of both EGFR and HER2 . It irreversibly binds to these receptors, suppressing the kinase activity of both wild-type and activated EGFR and HER2 mutants . Clinical trials have explored its effectiveness in treating other cancers, including breast cancer . Adverse effects commonly associated with afatinib include diarrhea, rash, stomatitis, and decreased appetite .

Lapatinib and neratinib are two other protein kinase inhibitors similar to afatinib .

• CAS No.: 850140-73-7
• Product Name: Afatinib dimaleate
• Molecular Formula: C28H29ClFN5O7
• Molecular Weight: 602.0 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;(E)-N-[4-(3-chloro-4-fluoroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]-4-(dimethylamino)but-2-enamide
• Standard InChI: InChI=1S/C24H25ClFN5O3.C4H4O4/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-19(26)18(25)10-15;5-3(6)1-2-4(7)8/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29);1-2H,(H,5,6)(H,7,8)/b4-3+;2-1-/t16-;/m0./s1
• Standard InChIKey: LIENDGDDWJRJLO-WFFUCRSMSA-N
• SMILES: CN(C)CC=CC(=O)NC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl)OC4CCOC4.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CN(C)CC=CC(=O)NC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl)OC4CCOC4.C(=CC(=O)O)C(=O)O
• Appearance: Solid Powder
• Purity: > 95%
• Synonyms: (2E)-N-(4-(3-chloro-4-fluoroanilino)-7-(((3S)-oxolan-3-yl)oxy)quinoxazolin-6-yl)-4-(dimethylamino)but-2-enamide; afatinib; afatinib dimaleate; afatinib maleate; BIBW 2992; BIBW 2992 MA2; BIBW 2992MA2; BIBW-2992; BIBW-2992-MA2; BIBW-2992MA2; BIBW2992; BIBW2992 MA2; Gilotrif
• PubChem Compound: 11204194
• Last Modified: Aug 15 2023